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Compound of Interest

Compound Name: 1-Ethoxypentane

Cat. No.: B092830 Get Quote

This document provides a comprehensive overview of the safety protocols and handling

procedures for 1-ethoxypentane (CAS No. 17952-11-3), also known as ethyl pentyl ether.[1] It

is intended for researchers, scientists, and professionals in drug development and other fields

where this chemical is used as a solvent or intermediate.[1]

Hazard Identification and Classification
1-Ethoxypentane is a flammable liquid and vapor.[2][3] It is classified as causing skin irritation,

serious eye irritation, and may cause respiratory irritation.[2][3] Inhalation of high

concentrations may have anesthetic effects.[4][5]

GHS Hazard Statements:

H226: Flammable liquid and vapour.[2][3]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

GHS Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[2][3]
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P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3]

Quantitative Safety Data
The following tables summarize the key quantitative safety and property data for 1-
ethoxypentane.

Table 1: Physical and Chemical Properties

Property Value Reference

CAS Number 17952-11-3 [1][2][4]

Molecular Formula C₇H₁₆O [1][6]

Molecular Weight 116.2 g/mol [1][2]

Appearance Clear, colorless liquid [1]

Boiling Point 119.55°C [1][2]

Melting Point -95.35°C (estimate) [1][2]

Flash Point 16.4°C [1]

Density 0.7684 g/cm³ (estimate) [1][2]

Vapor Pressure 19.9 mmHg at 25°C [1]

Table 2: Toxicological Data

Test Type
Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Reference

LC50 Inhalation Mouse
116

gm/m³/15M

Behavioral -

general

anesthetic

[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6482369.htm?N=Germany
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6482369.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6482369.htm?N=Germany
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6482369.htm
https://www.benchchem.com/product/b092830?utm_src=pdf-body
https://www.benchchem.com/product/b092830?utm_src=pdf-body
https://www.lookchem.com/casno17952-11-3.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6482369.htm?N=Germany
https://www.chemsrc.com/en/cas/17952-11-3_511135.html
https://www.lookchem.com/casno17952-11-3.html
https://www.guidechem.com/encyclopedia/1-ethoxypentane-dic379598.html
https://www.lookchem.com/casno17952-11-3.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6482369.htm?N=Germany
https://www.lookchem.com/casno17952-11-3.html
https://www.lookchem.com/casno17952-11-3.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6482369.htm?N=Germany
https://www.lookchem.com/casno17952-11-3.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6482369.htm?N=Germany
https://www.lookchem.com/casno17952-11-3.html
https://www.lookchem.com/casno17952-11-3.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6482369.htm?N=Germany
https://www.lookchem.com/casno17952-11-3.html
https://www.chemsrc.com/en/cas/17952-11-3_511135.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not available in the provided

references. The available information indicates the type of study conducted.

Lethal Concentration, 50 percent kill (LC50): The study referenced involved exposing mice to

an inhaled concentration of 116 gm/m³ for a duration of 15 minutes to determine the

concentration that would be lethal to 50% of the test subjects.[4] The observed toxic effect

was general anesthesia.[4]

Safe Handling and Storage
Handling:

Use in a well-ventilated area.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3][7]

Avoid breathing vapors or mists.[2][3]

Avoid contact with skin and eyes.[8]

Wear appropriate personal protective equipment (PPE).[2][3]

Do not eat or drink while handling.[8]

Wash hands thoroughly after handling.[8]

Storage:

Store in a cool, dry, well-ventilated area.

Keep containers tightly closed.[9]

Store in the original container.[8]
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Caption: Workflow for the safe handling of 1-Ethoxypentane.
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to minimize exposure.[10]

Eye/Face Protection: Use tightly sealed safety goggles or a face shield.[8][11]

Skin Protection: Wear chemical-resistant gloves (e.g., PVC, Nitrile, or Butyl rubber), an

apron, and rubber boots.[8] Long-sleeved clothing or coveralls should be used to minimize

skin contact.[11]

Respiratory Protection: If ventilation is inadequate or when dealing with spills or high

concentrations, use a NIOSH-approved air-purifying respirator with appropriate cartridges.

[12][13] For high-risk activities, a self-contained breathing apparatus (SCBA) may be

necessary.[11]

First Aid Measures
Immediate action is required in case of exposure.

Inhalation: Move the exposed person to fresh air at once.[14] If breathing has stopped,

perform artificial respiration. If breathing is difficult, administer oxygen. Keep the person

warm and at rest, and get medical attention as soon as possible.[14]

Skin Contact: Promptly wash the contaminated skin with soap and plenty of water for at least

15 minutes.[14][15] Remove contaminated clothing immediately.[14] If irritation persists, seek

medical attention.[14]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[14][15] Get medical attention if discomfort

continues.[14]

Ingestion: If swallowed, get medical attention immediately.[14] Do not induce vomiting unless

instructed to do so by medical personnel. If the person is conscious, giving a glass of water

or milk may be indicated, but do not give more.[15]
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Exposure to 1-Ethoxypentane

Inhalation Skin Contact Eye Contact Ingestion
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Administer O₂ if needed
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Seek Immediate
Medical Attention
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If irritation persists If discomfort continues

Click to download full resolution via product page

Caption: First aid response protocol for 1-Ethoxypentane exposure.

Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.

Water spray can be used to cool fire-exposed containers.

Special Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing to prevent contact with skin and eyes.[7]

Unusual Hazards: Vapors are heavier than air and may travel to a source of ignition and

flash back. Containers may explode when heated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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